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Compound of Interest

Compound Name: PARAPLAST PLUS

Cat. No.: B1176158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the shelf life and optimal storage conditions

for PARAPLAST PLUS, a widely used paraffin-based tissue embedding medium.

Understanding these parameters is critical for ensuring the integrity of embedded tissue

samples and the reproducibility of histological and pathological analyses. This document

synthesizes manufacturer recommendations, data from safety data sheets (SDS), and insights

from scientific literature on the stability of paraffin-based media.

Core Concepts: Stability and Degradation
PARAPLAST PLUS is a composition of highly purified paraffin, plastic polymers of regulated

molecular weights, and a small percentage of dimethyl sulfoxide (DMSO) to enhance

infiltration.[1][2] Its stability is primarily influenced by environmental factors that can affect its

physical and chemical properties over time. The primary degradation concerns for paraffin-

based embedding media are oxidation and the effects of residual moisture.[3] While

PARAPLAST PLUS itself is a stable compound under recommended storage conditions, its

performance can be compromised by improper handling and storage, potentially impacting the

quality of tissue sections and downstream applications.

Quantitative Data Summary
The following table summarizes the key quantitative specifications of PARAPLAST PLUS
based on available technical and safety data sheets.
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Property Value Source

Melting Point 56-57 °C [1][2][4][5]

Appearance
White to translucent waxy

pellets/droplets
[1][2][6][7]

Odor Paraffin-like [7]

Density Approximately 0.8 g/cm³ [1][2]

Shelf Life and Recommended Storage
While a specific expiration date for PARAPLAST PLUS is not explicitly provided by

manufacturers, the product is considered stable for extended periods when stored correctly.[6]

[7] Based on the stability of similar paraffin-based materials and the chemical properties of its

components, a functional shelf life of several years can be expected. However, for critical

applications, it is advisable to use fresh stock and to periodically evaluate the quality of older

batches.

Recommended Storage Conditions:

Temperature: Store in a cool environment. While room temperature is generally acceptable,

storage at 2-8°C is also cited and may be preferable for long-term stability.[4][7][8] Avoid

extreme heat.[6]

Ventilation: Store in a well-ventilated area to prevent the accumulation of any potential

vapors, especially when the product is heated.[7][8]

Light Exposure: Protect from direct sunlight.

Contamination: Keep containers tightly sealed to prevent contamination from dust, debris,

and other airborne particles.

Experimental Protocols for Quality Assessment
To ensure the continued quality of PARAPLAST PLUS, particularly for batches that have been

stored for an extended period, the following experimental protocols can be employed.
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Melting Point Determination
Objective: To verify that the melting point of the stored PARAPLAST PLUS remains within the

specified range of 56-57°C. A significant deviation may indicate degradation or contamination.

Methodology:

Place a small, representative sample of PARAPLAST PLUS pellets into a capillary tube.

Insert the capillary tube into a calibrated melting point apparatus.

Heat the sample at a controlled rate (e.g., 1°C per minute) as it approaches the expected

melting point.

Record the temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes liquid. This range is the melting point.

Compare the observed melting point range with the manufacturer's specification.

Hardness and Brittleness Assessment (Qualitative)
Objective: To assess any changes in the physical properties of the solidified PARAPLAST
PLUS, such as increased hardness or brittleness, which could affect sectioning quality.

Methodology:

Melt a sample of the stored PARAPLAST PLUS in a suitable container and allow it to solidify

at room temperature.

Once solidified, attempt to section the block using a microtome.

Observe the quality of the ribboning and the ease of sectioning. Increased brittleness may

result in cracking or difficulty in obtaining a continuous ribbon.

Compare the sectioning quality to that of a fresh batch of PARAPLAST PLUS.

Infrared Spectroscopy (FTIR) Analysis
Objective: To detect any chemical changes, such as oxidation, in the PARAPLAST PLUS.
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Methodology:

Obtain an FTIR spectrum of a fresh, unopened sample of PARAPLAST PLUS to serve as a

baseline.

Obtain an FTIR spectrum of the stored sample of PARAPLAST PLUS.

Compare the two spectra, paying close attention to the regions corresponding to carbonyl

groups (around 1700 cm⁻¹), which can indicate oxidation of the paraffin.

Visualizations
The following diagrams illustrate the logical workflow for assessing the quality of stored

PARAPLAST PLUS and the key factors influencing its stability.
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Workflow for Quality Assessment of Stored PARAPLAST PLUS

Stored PARAPLAST PLUS

Visual Inspection
(Color, Contamination)

Melting Point Determination

If visually acceptable

Fail: Discard or Use for Non-Critical Applications

If contaminated or discoloredSectioning Quality Test

If melting point is within spec

If melting point is out of spec

FTIR Analysis (Optional)

If sectioning is acceptable

Pass: Suitable for Use

If sectioning is good and FTIR is not performed If sectioning is poor

If no significant chemical change If oxidation is detected

Click to download full resolution via product page

Caption: Workflow for assessing the quality of stored PARAPLAST PLUS.
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Factors Influencing the Stability of PARAPLAST PLUS

PARAPLAST PLUS Stability

Potential Degradation Pathways

Storage Conditions

Temperature Light Exposure Contamination Humidity

Oxidation Physical Property Changes
(Hardness, Brittleness)

Click to download full resolution via product page

Caption: Key factors influencing the long-term stability of PARAPLAST PLUS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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